BENGHE Foundational & Exploratory

Check Availability & Pricing

Acalabrutinib-d3 supplier and certificate of
analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acalabrutinib-d3

Cat. No.: B12373005

Acalabrutinib-d3: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acalabrutinib-d3, a deuterated analog
of the Bruton's tyrosine kinase (BTK) inhibitor, Acalabrutinib. This guide is intended for
researchers, scientists, and drug development professionals who utilize Acalabrutinib-d3 as a
stable isotope-labeled internal standard for bioanalytical studies or as a research tool in its own
right. We will cover the sourcing of this critical reagent, the interpretation of its Certificate of
Analysis (CoA), and relevant experimental protocols.

Sourcing Acalabrutinib-d3: Supplier Overview

Acalabrutinib-d3 is available from several specialized chemical suppliers who provide
reference standards and research chemicals. When selecting a supplier, it is crucial to consider
factors such as product purity, availability of a comprehensive Certificate of Analysis, and the
supplier's quality management system. The following are some of the suppliers for
Acalabrutinib-d3:

 Clinivex: A supplier of various reference standards, including Acalabrutinib-d3, intended
strictly for laboratory and research and development purposes.[1] They emphasize proper
storage and handling of their products and provide a Certificate of Analysis.[1]
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» Molsyns Research: A manufacturer and exporter of Acalabrutinib-d3.[2]

o MedchemExpress: Provides Acalabrutinib-d3, also referred to as ACP-196-d3, as a stable
isotope for research use.[3][4] They specify that the product is the deuterated form of
Acalabrutinib and is not for sale to patients.[3][4]

o Qmx Laboratories: Offers Acalabrutinib-d3 in a neat form.[5]

o LGC Standards: A supplier of pharmaceutical analytical testing reference standards,
including Acalabrutinib-d3.[6]

Understanding the Certificate of Analysis

The Certificate of Analysis (CoA) is a critical document that provides detailed information about
the quality and purity of a specific batch of Acalabrutinib-d3. Researchers should meticulously
review the CoA to ensure the material is suitable for their intended application. While a specific
CoA for Acalabrutinib-d3 was not found, a CoA for the parent compound, Acalabrutinib, from
Selleck Chemicals provides a representative example of the data to expect.[7]

Table 1: Key Quantitative Data on a Typical Acalabrutinib-d3 Certificate of Analysis
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Parameter o Analytical Method Purpose
Specification
Confirms the chemical
structure of the
_ H-NMR, 3C-NMR, _ _
Identity Conforms to structure compound, including

MS

the position of the

deuterium labels.

Purity (by HPLC)

=298%

High-Performance
Liquid
Chromatography
(HPLC)

Quantifies the
percentage of the
desired compound in
the sample, identifying

any impurities.

Mass (by MS)

Consistent with the

calculated molecular

Mass Spectrometry
(MS)

Confirms the
molecular weight of

the deuterated

weight
compound.
Determines the
Deuterium Mass Spectrometry percentage of
. >99% .
Incorporation (MS) molecules that contain

the deuterium labels.

Residual Solvents

Conforms to USP
<467>

Gas Chromatography
(GC)
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guantifies any residual
solvents from the
manufacturing

process.

Water Content

<0.5%
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of water present in the

material.

Appearance

White to off-white

solid

Visual Inspection

Describes the physical
state and color of the

compound.
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Experimental Protocols

Quality Control and Purity Assessment of Acalabrutinib-
d3

This protocol outlines a general procedure for verifying the identity and purity of a supplied
batch of Acalabrutinib-d3.

a. Materials and Equipment:

o Acalabrutinib-d3 sample

» HPLC-grade acetonitrile, water, and formic acid
e Analytical balance

e Volumetric flasks and pipettes

e HPLC system with a UV detector

o Mass spectrometer (e.g., LC-MS/MS)

e NMR spectrometer

b. Procedure:

e Sample Preparation:

o Accurately weigh approximately 1 mg of Acalabrutinib-d3 and dissolve it in a suitable
solvent (e.g., acetonitrile or DMSO) to a final concentration of 1 mg/mL.

o Perform serial dilutions as required for each analytical technique.
e HPLC Analysis:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 pum).

o Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.
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o Flow Rate: 1.0 mL/min.

o Detection: UV at a wavelength determined by the UV spectrum of Acalabrutinib (typically
around 254 nm).

o Analysis: Inject the prepared sample and analyze the chromatogram for the main peak's
retention time and area. Calculate the purity based on the relative peak areas.

o Mass Spectrometry Analysis:

o Infuse the prepared sample solution directly into the mass spectrometer or analyze the
eluent from the HPLC.

o Acquire the mass spectrum in positive ion mode.

o Analysis: Verify the presence of the expected molecular ion peak corresponding to the
mass of Acalabrutinib-d3. Analyze the isotopic distribution to confirm the level of
deuterium incorporation.

 NMR Spectroscopy Analysis:
o Dissolve an appropriate amount of the sample in a deuterated solvent (e.g., DMSO-d6).
o Acquire *H and 3C NMR spectra.

o Analysis: Compare the obtained spectra with a reference spectrum of Acalabrutinib to
confirm the structure and the absence of significant proton signals at the deuterated
positions.

Visualizations

The following diagrams illustrate key workflows and pathways relevant to the use of
Acalabrutinib-d3.
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Caption: Workflow for Selecting a Qualified Acalabrutinib-d3 Supplier.

B-Cell Receptor

(BCR)
ntigen Binding
LYN, SYK Acalabrutinib

hosphorylation/Irreversible Inhibition

Bruton's Tyrosine Kinase

(BTK)

ctivation

PLCy2

Downstream Signaling:

- NF-kB
- MAPK

- PIBK/AKT

Cell Proliferation
and Survival

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b12373005?utm_src=pdf-body-img
https://www.benchchem.com/product/b12373005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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